Cas no 1353961-91-7 (2-Chloro-N-cyclopropyl-N-(1-methyl-pyrrolidin-2-ylmethyl)-acetamide)

• Product Name: 2-Chloro-N-cyclopropyl-N-(1-methyl-pyrrolidin-2-ylmethyl)-acetamide
• CAS No: 1353961-91-7
• MF: C₁₁H₁₉ClN₂O
• MW: 230.734361886978
• CID: 2162008
• Update Time: 2025-10-25

2-Chloro-N-cyclopropyl-N-(1-methyl-pyrrolidin-2-ylmethyl)-acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-n-cyclopropyl-n-(1-methyl-pyrrolidin-2-ylmethyl)-acetamide
• 2-Chloro-N-cyclopropyl-N-((1-methylpyrrolidin-2-yl)methyl)acetamide
• (S)-2-Chloro-N-cyclopropyl-N-((1-methylpyrrolidin-2-yl)methyl)acetamide
• AM93165
• 2-Chloro-N-cyclopropyl-N-(1-methylpyrrolidin-2-ylmethyl)acetamide
• 2-Chloro-N-cyclopropyl-N-(1-methyl-pyrrolidin-2-ylmethyl)-acetamide

• Inchi： 1S/C11H19ClN2O/c1-13-6-2-3-10(13)8-14(9-4-5-9)11(15)7-12/h9-10H,2-8H2,1H3
• InChI Key： SLECDXAVGGVIQF-UHFFFAOYSA-N
• SMILES： ClCC(N(CC1CCCN1C)C1CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 243
• Topological Polar Surface Area: 23.6

Additional information on 2-Chloro-N-cyclopropyl-N-(1-methyl-pyrrolidin-2-ylmethyl)-acetamide

Latest Research Insights on 2-Chloro-N-cyclopropyl-N-(1-methyl-pyrrolidin-2-ylmethyl)-acetamide (CAS: 1353961-91-7)

The compound 2-Chloro-N-cyclopropyl-N-(1-methyl-pyrrolidin-2-ylmethyl)-acetamide (CAS: 1353961-91-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been the subject of multiple studies aimed at exploring its potential applications in drug discovery and development. The presence of both cyclopropyl and pyrrolidinyl moieties in its structure suggests possible interactions with biological targets, making it a promising candidate for further investigation.

Recent studies have focused on the synthesis and characterization of this compound, with particular emphasis on its reactivity and potential as a building block for more complex molecules. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm its structure and purity. Additionally, computational modeling has been utilized to predict its physicochemical properties and binding affinities, providing valuable insights for future applications.

One of the key findings from recent research is the compound's potential as a modulator of specific biological pathways. Preliminary in vitro studies have demonstrated its ability to interact with certain enzymes and receptors, suggesting possible therapeutic applications. However, further in vivo studies are required to fully elucidate its pharmacological profile and safety.

In the context of drug development, 2-Chloro-N-cyclopropyl-N-(1-methyl-pyrrolidin-2-ylmethyl)-acetamide has been explored as a precursor for the synthesis of novel bioactive molecules. Its chloroacetamide group offers a reactive site for further functionalization, enabling the creation of derivatives with tailored properties. This versatility has positioned the compound as a valuable tool in medicinal chemistry.

Despite these promising developments, challenges remain in optimizing the compound's bioavailability and minimizing potential off-target effects. Researchers are actively investigating strategies to enhance its selectivity and efficacy, with the goal of advancing it toward preclinical testing. Collaborative efforts between academic and industrial laboratories are expected to accelerate progress in this area.

In conclusion, the latest research on 2-Chloro-N-cyclopropyl-N-(1-methyl-pyrrolidin-2-ylmethyl)-acetamide (CAS: 1353961-91-7) highlights its potential as a versatile and pharmacologically relevant molecule. Continued exploration of its properties and applications is likely to yield significant contributions to the field of chemical biology and drug discovery.